Cas no 1804870-99-2 (2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid
• CAS No: 1804870-99-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4946593
• Update Time: 2025-06-08

2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H7F3N2O2/c11-10(12,13)8-2-5(3-14)7(9(16)17)1-6(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： DEDSOXSJIQJDBM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)O)=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: -1.4
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1804870-99-2)

2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1804870-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid core with aminomethyl, cyano, and trifluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its trifluoromethyl group enhances metabolic stability and lipophilicity, critical factors in optimizing pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid has surged, driven by their prominence in the development of small-molecule therapeutics. The cyano group, for instance, is often leveraged in the design of kinase inhibitors, a hot topic in oncology research. Meanwhile, the aminomethyl moiety provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening. This compound’s relevance is further highlighted by its alignment with trends such as fragment-based drug design and precision medicine, where tailored molecular properties are paramount.

From a synthetic chemistry perspective, CAS No. 1804870-99-2 exemplifies the growing importance of multifunctional building blocks. Its trifluoromethyl group, in particular, aligns with the industry’s shift toward fluorine-containing pharmaceuticals, which account for over 30% of recent FDA-approved drugs. The compound’s benzoic acid scaffold also makes it a candidate for covalent inhibitor development, a strategy gaining traction in targeting previously "undruggable" proteins. These attributes have made it a frequent subject of patent filings and academic publications, reflecting its commercial and scientific value.

Beyond pharmaceuticals, 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid has potential applications in agrochemicals, where its structural motifs could contribute to novel herbicides or fungicides. The trifluoromethyl group’s ability to modulate bioavailability and environmental persistence is a key consideration in this sector. Additionally, the compound’s cyano functionality may interact with biological targets in pests, offering a mechanism of action distinct from existing products. Such innovations are critical as the industry addresses challenges like pesticide resistance and sustainable farming practices.

Analytical characterization of CAS No. 1804870-99-2 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry to confirm purity and structural integrity. These methods are essential for ensuring reproducibility in research and industrial applications. Furthermore, computational studies, including molecular docking and QSAR modeling, are increasingly employed to predict the compound’s interactions with biological targets, reducing experimental costs and accelerating discovery timelines. This integration of wet-lab and in-silico approaches exemplifies modern chemical informatics workflows.

As the scientific community continues to explore 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid, questions about its scalable synthesis, toxicity profile, and derivative optimization remain active areas of investigation. Online forums and research databases frequently feature discussions on its synthetic routes (e.g., via Pd-catalyzed cyanation) and industrial availability. These topics reflect the compound’s dual role as both a tool for fundamental research and a candidate for commercialization, underscoring its multidisciplinary appeal.

In summary, 2-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid (CAS No. 1804870-99-2) represents a convergence of medicinal chemistry, material science, and process engineering. Its design principles and applications resonate with contemporary priorities such as drug repurposing, green chemistry, and targeted therapies. For researchers and industry professionals alike, this compound offers a compelling case study in the strategic use of functional group interplay to address complex challenges in life sciences.